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Compound of Interest

Compound Name: 2-Nitro-1-(4-nitrophenyl)ethanone

Cat. No.: B8033949 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive

operational plan for the safe handling and disposal of 2-Nitro-1-(4-nitrophenyl)ethanone,

ensuring laboratory safety and regulatory compliance.

This document provides detailed procedural guidance for the proper disposal of 2-Nitro-1-(4-
nitrophenyl)ethanone (CAS No. 3769-82-2). While a specific Safety Data Sheet (SDS) for this

compound was not located, the following procedures are based on guidelines for structurally

similar nitro-containing organic compounds and general principles of hazardous waste

management.

I. Immediate Safety and Handling Precautions
Prior to handling, it is crucial to wear appropriate Personal Protective Equipment (PPE). This

includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.
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II. Spill Management Protocol
In the event of a spill, immediate action is necessary to contain the material and prevent

environmental contamination.

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.

Containment: For solid spills, carefully sweep up the material and place it into a designated,

labeled waste container. Avoid generating dust.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must be disposed of as hazardous waste.

Reporting: Report the spill to the appropriate environmental health and safety (EHS) office.

III. Step-by-Step Disposal Procedure
The disposal of 2-Nitro-1-(4-nitrophenyl)ethanone must be handled as hazardous waste. Do

not dispose of this chemical down the drain or in regular trash.

Waste Collection:

Collect waste 2-Nitro-1-(4-nitrophenyl)ethanone in a dedicated, properly labeled, and

sealed container.

The container must be compatible with the chemical and clearly marked as "Hazardous

Waste" with the full chemical name.

Storage:

Store the hazardous waste container in a designated, secure area away from incompatible

materials such as strong oxidizing agents and bases.

The storage area should be cool, dry, and well-ventilated.

Disposal Request:
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Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.

Provide them with a complete and accurate description of the waste.

Record Keeping:

Maintain detailed records of the amount of waste generated and the date of disposal, in

accordance with institutional and regulatory requirements.

IV. Quantitative Data Summary
While specific quantitative data for 2-Nitro-1-(4-nitrophenyl)ethanone is limited, the table

below presents information for a structurally related compound, 1-(4-nitrophenyl)ethanone, to

provide context on its physical properties.

Property Value

Molecular Formula C₈H₇NO₃

Molecular Weight 165.15 g/mol

Appearance Crystalline solid

Melting Point 78-82 °C

Boiling Point 202 °C at 15 mmHg

Flash Point >110 °C

Note: This data is for 1-(4-nitrophenyl)ethanone and should be used for reference only.

V. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Nitro-1-(4-nitrophenyl)ethanone.
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Start: Chemical Waste Generation
(2-Nitro-1-(4-nitrophenyl)ethanone)

Is the waste hazardous?

Collect in a labeled, compatible
hazardous waste container.

Yes

Improper Disposal
(Drain/Trash)

No (Not applicable for this chemical)

Store in a designated, secure area.

Contact EHS or licensed
waste disposal contractor.

Document waste disposal.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Nitro-1-(4-nitrophenyl)ethanone.
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To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 2-Nitro-1-(4-
nitrophenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8033949#2-nitro-1-4-nitrophenyl-ethanone-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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